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Compound of Interest

Compound Name: 4-HO-DPHP

Cat. No.: B15547288

Get Quote

Disclaimer: The information provided in this document is intended for researchers, scientists,

and drug development professionals for informational purposes only. The compounds

discussed may be controlled substances in some jurisdictions. All activities should be

conducted in accordance with local laws and regulations.

The term "4-HO-DPHP" is ambiguous and may refer to at least two distinct chemical entities.

The most direct interpretation based on chemical nomenclature databases points to (4-

hydroxyphenyl) phenyl hydrogen phosphate. However, the abbreviation bears a strong

resemblance to acronyms for psychoactive tryptamines, and search results predominantly

associate it with 4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT), suggesting "DPHP" may be a

typographical error for "DPT". This guide will provide a comprehensive overview of both

compounds, with a primary focus on 4-HO-DPT due to the extensive availability of scientific

literature.

Part 1: 4-Hydroxy-N,N-dipropyltryptamine (4-HO-
DPT)
4-Hydroxy-N,N-dipropyltryptamine, also known as deprocin, is a synthetic psychedelic

tryptamine.[1] It is a structural analog of psilocin (4-HO-DMT), the active metabolite of
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psilocybin.[2][3] First synthesized in the 1970s, it has garnered interest for its potential

therapeutic applications in neuropsychiatric conditions due to its interaction with serotonin

receptors.[2][3]

Chemical Structure and Properties
4-HO-DPT is a synthetic indole molecule belonging to the tryptamine class. Its structure

features a bicyclic indole heterocycle substituted at the R4 position with a hydroxyl group and

at the R3 position with a dipropylaminoethyl side chain.

Table 1: Physicochemical Properties of 4-HO-DPT

Property Value

IUPAC Name 3-[2-(dipropylamino)ethyl]-1H-indol-4-ol

Synonyms 4-OH-DPT, Deprocin

CAS Number 63065-88-3

Molecular Formula C₁₆H₂₄N₂O

Molar Mass 260.381 g·mol⁻¹

Onset of Action 15–45 minutes (oral)

Duration of Action 5–8 hours (oral)

Source:[1]

Synthesis
The classical synthesis of 4-HO-DPT is a multi-step process adapted from the Speeter-Anthony

tryptamine synthesis, typically starting from a protected 4-hydroxyindole to prevent side

reactions.[4]

This protocol is adapted from established methods for synthesizing 4-substituted tryptamines.

[4]

Step 1: Protection of 4-Hydroxyindole
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Dissolve 4-hydroxyindole in a suitable solvent such as dimethylformamide (DMF).

Add a protecting group precursor, such as benzyl bromide, and a base, like potassium

carbonate.

Stir the mixture at room temperature until the reaction is complete (monitored by TLC),

yielding 4-benzyloxyindole.

Step 2: Introduction of the Side Chain

To a cooled (0 °C) and stirred solution of 4-benzyloxyindole in anhydrous diethyl ether, add

oxalyl chloride (1.1 equivalents) dropwise. A yellow precipitate of 4-benzyloxy-3-

indoleglyoxylyl chloride forms.

Filter the solid under a dry atmosphere.

Dissolve the freshly prepared 4-benzyloxy-3-indoleglyoxylyl chloride in anhydrous

tetrahydrofuran (THF).

Treat the solution with an excess of dipropylamine to form the corresponding amide.

Step 3: Reduction of the Amide

Reduce the amide from the previous step using a reducing agent such as lithium aluminum

hydride (LAH) in an anhydrous solvent like THF.

Work up the reaction carefully to yield 4-benzyloxy-N,N-dipropyltryptamine.

Step 4: Deprotection

Dissolve the 4-benzyloxy-N,N-dipropyltryptamine in a suitable solvent like ethanol or

methanol.

Add a palladium catalyst (e.g., palladium on carbon).

Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr shaker) and

stir at room temperature until deprotection is complete (monitored by TLC).
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Remove the catalyst by filtration through celite.

Evaporate the solvent to yield 4-HO-DPT.[4]

Step 1: Protection

Step 2: Side Chain Introduction

Step 3: Reduction

Step 4: Deprotection
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Caption: Classical synthesis workflow for 4-HO-DPT.

Pharmacology and Mechanism of Action
4-HO-DPT's primary pharmacological action is as a non-selective serotonin receptor agonist,

with a notable affinity for the 5-HT₂A receptor.[1][2] This interaction is believed to mediate its

psychedelic effects.[2][3]

Table 2: In Vitro Receptor Binding Affinities and Functional Activity of 4-HO-DPT

Receptor
Binding Affinity (Kᵢ,
nM)

Functional Activity
(EC₅₀, nM)

Efficacy (Eₘₐₓ, %)

5-HT₂A Data not available ~10-20 ~90-100

5-HT₂B Data not available ~10-20 ~94

5-HT₂C Data not available ~200-300 ~90-100

Note: Specific Kᵢ values for 4-HO-DPT are not readily available in the provided search results.

EC₅₀ and Eₘₐₓ values are estimations based on graphical data and comparisons to related

compounds.[1]

The 5-HT₂A receptor is a G-protein coupled receptor (GPCR) that primarily couples to the

Gq/G₁₁ family of G-proteins.[3] Agonist binding, such as by 4-HO-DPT, initiates a signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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